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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)ethanamine

hydrochloride

Cat. No.: B1591269 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-(2-Chlorophenoxy)ethanamine
Hydrochloride

Foreword
This technical guide offers a comprehensive examination of 2-(2-Chlorophenoxy)ethanamine
hydrochloride, a significant chemical intermediate. As a Senior Application Scientist, my

objective is to provide researchers, scientists, and drug development professionals with a

detailed understanding of this compound's core properties, synthesis, and handling

considerations. The narrative is structured to deliver not just data, but also the scientific

rationale behind its application and analysis, ensuring a blend of technical accuracy and

practical insight.

Core Chemical and Physical Properties
2-(2-Chlorophenoxy)ethanamine hydrochloride is an organic compound recognized for its

role as a building block in the synthesis of more complex molecules, particularly in the

pharmaceutical and agricultural sectors.[1] The hydrochloride salt form enhances its stability

and solubility in aqueous media, which is a critical attribute for many synthetic and formulation

processes.

The physical and chemical characteristics of a compound are foundational to its application.

For 2-(2-Chlorophenoxy)ethanamine hydrochloride, these properties dictate its storage,
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handling, and reactivity. A summary of its key quantitative data is presented below.

Table 1: Physicochemical Properties of 2-(2-Chlorophenoxy)ethanamine and Related

Compounds

Property Value Notes

Chemical Formula C₈H₁₁Cl₂NO
For the hydrochloride salt. The

free base is C₈H₁₀ClNO.[1]

Molecular Weight 208.09 g/mol For the hydrochloride salt.[2]

Appearance Colorless liquid (free base)[1]
The hydrochloride salt is

typically a solid.

Melting Point 212 - 214 °C (414 - 417 °F)

For a related compound, Bis(2-

chloroethyl)amine

hydrochloride, indicating amine

hydrochlorides are often high-

melting solids.

Solubility
Soluble in water and organic

solvents.[1]

Enhanced water solubility is a

key feature of the

hydrochloride salt form.

Stability

Stable, but avoid exposure to

strong light or high

temperature conditions.[1]

Incompatible with acids and

oxidizing materials.[3]

Synthesis and Reaction Pathways
Understanding the synthesis of 2-(2-Chlorophenoxy)ethanamine hydrochloride is crucial for

its production and for appreciating its impurity profile. The synthesis is typically a multi-step

process that begins with fundamental precursors. The causality behind the chosen pathway lies

in the commercial availability of starting materials and the efficiency of the transformations.

General Synthesis Protocol
The preparation of 2-(2-Chlorophenoxy)ethanamine hydrochloride can be logically

approached in three stages: ether formation, amination, and salt formation.
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Step 1: Synthesis of 2-(2-Chlorophenoxy)acetic Acid

Reaction: 2-Chlorophenol is reacted with chloroacetic acid in the presence of a base (e.g.,

sodium hydroxide).

Rationale: This is a classic Williamson ether synthesis. The phenoxide, formed by the

deprotonation of 2-chlorophenol by the base, acts as a nucleophile, attacking the

electrophilic carbon of chloroacetic acid to displace the chloride and form the ether linkage.

Step 2: Amination to form 2-(2-Chlorophenoxy)ethanamine

Reaction: The resulting 2-(2-chlorophenoxy)acetic acid is reacted with ammonia.[1]

Rationale: This step converts the carboxylic acid into a primary amine. This transformation

can proceed through various established methods, often involving the formation of an amide

intermediate followed by reduction or rearrangement.

Step 3: Formation of the Hydrochloride Salt

Reaction: The free base, 2-(2-Chlorophenoxy)ethanamine, is treated with hydrochloric acid

(HCl).

Rationale: The lone pair of electrons on the amine nitrogen acts as a base, accepting a

proton from HCl. This acid-base reaction forms the ammonium salt, which precipitates from

non-polar solvents, yielding the final hydrochloride product in a purified, solid form.

Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the synthesis process, from starting

materials to the final product.
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Caption: Synthesis pathway of 2-(2-Chlorophenoxy)ethanamine Hydrochloride.

Toxicological Profile and Safe Handling
As with any chemical intermediate, a thorough understanding of the toxicological properties

and safe handling procedures for 2-(2-Chlorophenoxy)ethanamine hydrochloride is

paramount. The available data indicates that it is an irritant and corrosive compound.[1][4]

Hazard Identification and Mitigation
Eye Contact: May cause severe irritation with the potential for corneal injury.[3] In case of

contact, immediate and continuous flushing with water for at least 15 minutes is required,

followed by medical attention.[4]

Skin Contact: Causes skin irritation and potentially severe burns.[4][5] Prolonged exposure

may lead to the absorption of harmful amounts of the material.[3] Contaminated clothing

should be removed immediately, and the affected skin washed with soap and water.[4]
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Ingestion: Harmful if swallowed. Ingestion can cause severe swelling and damage to delicate

tissues.[4] Vomiting should not be induced; instead, a large glass of water or milk should be

given, and medical help sought immediately.[3][4]

Inhalation: Vapors or mists may cause respiratory tract irritation.[6] If inhaled, the individual

should be moved to fresh air.[4]

Exposure Controls and Personal Protective Equipment
(PPE)
A self-validating system of protocols relies on engineering controls and appropriate PPE to

minimize exposure.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood, to minimize inhalation of dust or vapors.[4][6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.[3][5]

Skin Protection: Impervious protective clothing and gloves are required.[3][5]

Respiratory Protection: A NIOSH-approved respirator should be used when ventilation is

inadequate or when handling large quantities.[3]

Logical Flow for Safe Handling
The following diagram outlines the decision-making process for ensuring safe handling of the

compound.
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Caption: Decision workflow for the safe handling of chemical intermediates.

Analytical Methodologies
The characterization and quantification of 2-(2-Chlorophenoxy)ethanamine hydrochloride
are essential for quality control and research purposes. While specific, validated methods for
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this exact compound are not extensively published, standard analytical techniques for similar

aromatic amines and their salts are directly applicable.

Chromatographic Techniques: High-Performance Liquid Chromatography (HPLC) is a

primary method for assessing purity and quantifying the compound.[2] A reversed-phase C18

column with a mobile phase consisting of an acetonitrile/water gradient and a UV detector

would be a typical starting point. Gas Chromatography (GC), potentially after derivatization

of the amine, can also be used, particularly for impurity profiling.[7]

Spectroscopic Techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

structural elucidation and confirmation. The spectra would show characteristic signals for

the aromatic protons, the methylene groups of the ethyl chain, and the amine proton.

Mass Spectrometry (MS): Coupled with either GC or LC, MS provides molecular weight

information and fragmentation patterns that confirm the compound's identity.

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional

groups, such as the N-H bonds of the amine salt, C-O ether linkage, and C-Cl bond on the

aromatic ring.

Applications in Research and Development
The primary utility of 2-(2-Chlorophenoxy)ethanamine hydrochloride is as an intermediate in

organic synthesis.[1] Its bifunctional nature—containing a reactive primary amine and a stable

chlorophenoxy moiety—makes it a versatile precursor.

Pharmaceutical Synthesis: It serves as a starting material or building block for various active

pharmaceutical ingredients (APIs), particularly those targeting neurological disorders.[2] The

phenoxy-ethylamine scaffold is present in many biologically active molecules.

Agrochemical Development: It is used in the synthesis of fungicides, herbicides, and

insecticides, where the chlorophenoxy group often contributes to the compound's biological

activity.[1]

Conclusion
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2-(2-Chlorophenoxy)ethanamine hydrochloride is a valuable chemical intermediate with

well-defined properties. Its utility in the pharmaceutical and agricultural industries is predicated

on its specific chemical structure. A comprehensive understanding of its physicochemical

properties, synthesis, and safe handling protocols, as detailed in this guide, is essential for its

effective and safe application in research and development. The methodologies outlined

provide a robust framework for scientists working with this compound, ensuring both innovation

and safety.

References
ChemBK. [2-(2-chlorophenoxy)ethyl]amine hydrochloride - Introduction.

[https://www.chembk.com/en/chem/[2-(2-chlorophenoxy)ethyl]amine hydrochloride]([Link]

hydrochloride)

Greenbook.net. UCPA LLC MATERIAL SAFETY DATA SHEET. [Link]

PubChem. Cyclopropanamine, N-(2-(2-chlorophenoxy)ethyl)-, hydrochloride (1:1). [Link]

PubChem. Ethylamine, 2-chloro-N-(2-methoxyphenoxyethyl)-N-(2-methylphenoxyethyl)-,

hydrochloride. [Link]

Journal of Chemical and Pharmaceutical Research. An efficient synthesis of neuroleptic

drugs under microwave irradiation. [Link]

EPA. Analytical method for 2,4-D [(2,4-dichlorophenoxy)acetic acid] and its transformation.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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